Cas no 76911-73-4 (1-(4-Bromophenyl)-2,2,2-trifluoroethanol)

1-(4-Bromophenyl)-2,2,2-trifluoroethanol structure
76911-73-4 structure
Product Name:1-(4-Bromophenyl)-2,2,2-trifluoroethanol
CAS No:76911-73-4
MF:C8H6BrF3O
MW:255.031852245331
MDL:MFCD12786801
CID:537039
PubChem ID:11219024
Update Time:2024-10-27

1-(4-Bromophenyl)-2,2,2-trifluoroethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromophenyl)-2,2,2-trifluoroethanol
    • 2-Methyl-1-(naphthalen-2-yl)-2-nitropropan-1-ol
    • Benzenemethanol, 4-bromo-a-(trifluoromethyl)-
    • 1-(4-bromophenyl)-2,2,2-trifluoroethan-1-ol
    • 1-(4-bromo-phenyl)-2,2,2-trifluoro-ethanol
    • (1S)-1-(4-bromophenyl)-2,2,2-trifluoroethanol
    • PHWPRSZULISLMK-UHFFFAOYSA-N
    • 3020AH
    • NE41871
    • RL04934
    • (4-Bromophenyl)-2,2,2-trifluoroethanol
    • AB0049427
    • 2,2,2-trifluoro-1-(4-bromophenyl)ethanol
    • A9952
    • Benze
    • 1-chloro-4-(vinyloxy)benzene
    • SY223986
    • CS-13906
    • SCHEMBL11685
    • EN300-72633
    • Z756121412
    • BENZENEMETHANOL, 4-BROMO-.ALPHA.-(TRIFLUOROMETHYL)-
    • FT-0729891
    • DTXSID00459155
    • MFCD14707649
    • J-503245
    • MFCD14707648
    • SB17947
    • EPP42RS7K8
    • FT-0682389
    • 4-Bromo-alpha-(trifluoromethyl)benzyl Alcohol
    • BDA91173
    • AKOS010333281
    • MFCD12786801
    • SB17946
    • (alphaS)-4-Bromo-alpha-(trifluoromethyl)benzenemethanol
    • SY189204
    • 4-BROMO-.ALPHA.-(TRIFLUOROMETHYL)BENZENEMETHANOL
    • FT-0682390
    • SY223958
    • CS-M1425
    • 76911-73-4
    • DA-02946
    • MDL: MFCD12786801
    • Inchi: 1S/C8H6BrF3O/c9-6-3-1-5(2-4-6)7(13)8(10,11)12/h1-4,7,13H
    • InChI Key: PHWPRSZULISLMK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C(F)(F)F)O

Computed Properties

  • Exact Mass: 253.95541g/mol
  • Monoisotopic Mass: 253.95541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 2.9

1-(4-Bromophenyl)-2,2,2-trifluoroethanol Pricemore >>

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ChemScence
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76911-73-4 96.99%
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Apollo Scientific
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1-(4-Bromophenyl)-2,2,2-trifluoroethanol
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abcr
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